4-[(2,4-Dichlorophenoxy)methyl]-1-[(4-methylphenyl)sulfanyl]-2-nitrobenzene

• IUPAC Name: 4-[(2,4-dichlorophenoxy)methyl]-1-(4-methylphenyl)sulfanyl-2-nitrobenzene
• InChI: InChI=1S/C20H15Cl2NO3S/c1-13-2-6-16(7-3-13)27-20-9-4-14(10-18(20)23(24)25)12-26-19-8-5-15(21)11-17(19)22/h2-11H,12H2,1H3
• InChI Key: KQIFUJSCMKDJGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(C=C(C=C2)COC3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C20H15Cl2NO3S
• Molecular Weight: 420.3 g/mol

Description

4-[(2,4-Dichlorophenoxy)methyl]-1-[(4-methylphenyl)sulfanyl]-2-nitrobenzene, also known as 4-DCPMP, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has been found to be an effective inhibitor of several enzymes, including acetylcholinesterase, cyclooxygenase, and lipoxygenase, and has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Applications in Polymer Chemistry

• High Refractive Index Polyimides : Thiophenyl-substituted benzidines, related to the 4-[(2,4-dichlorophenoxy)methyl]-1-[(4-methylphenyl)sulfanyl]-2-nitrobenzene, have been used in the synthesis of transparent polyimides. These polyimides exhibit high refractive indices, small birefringences, and good thermomechanical stabilities, making them suitable for optoelectronic applications (Tapaswi et al., 2015).

Applications in Electrochemistry

• Electrochemical Studies of Nitroaromatic Compounds : Bifenox, a nitroaromatic compound closely related to this compound, has been studied in aprotic solvents. These studies reveal insights into the complex formation and reduction behavior of such compounds, which could have implications in environmental chemistry and sensor development (Hromadová et al., 2009).

Applications in Environmental Chemistry

• Herbicide Degradation and Environmental Impact : Research on the metabolism of bifenox, a compound similar to this compound, in soil and plants, provides valuable information on the environmental impact and degradation pathways of nitroaromatic pesticides. This research is critical for understanding the environmental fate of such compounds (Leather & Foy, 1977).

Applications in Analytical Chemistry

• Herbicide Analysis in Environmental Waters : Techniques have been developed for the determination of herbicides, including compounds structurally related to this compound, in environmental waters. This research aids in monitoring and controlling the presence of such chemicals in water sources (Laganà et al., 2002).

Applications in Organic Synthesis

• Synthesis of Pharmaceutical Intermediates : The synthesis of 4-(2,4-dichlorophenoxy)phenol, an intermediate closely related to the target compound, showcases the application of these chemicals in the synthesis of more complex organic molecules. Such processes are crucial in pharmaceutical and agrochemical industries (Quan, 2005).